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Compound of Interest

Compound Name: MC-DOXHZN hydrochloride

Cat. No.: B10859577

MC-DOXHZN Hydrochloride Technical Support
Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) to address challenges encountered during experiments with MC-DOXHZN
hydrochloride.

Frequently Asked Questions (FAQs)

Q1: What is MC-DOXHZN hydrochloride and what is its mechanism of action?

MC-DOXHZN hydrochloride is an albumin-binding prodrug of Doxorubicin.[1][2] It is designed
with an acid-sensitive hydrazone linker.[1][3] Under the acidic conditions often found in the
tumor microenvironment or within cellular lysosomes, this linker is cleaved, releasing the active
cytotoxic agent, Doxorubicin. Doxorubicin then exerts its anti-cancer effect by inhibiting DNA
topoisomerase 11.[3]

Diagram: Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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